Cas no 2377610-84-7 (N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride)

• Product Name: N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride
• CAS No: 2377610-84-7
• MF: C₁₃H₂₁BClNO₂
• MW: 269.5753428936
• CID: 5155316
• PubChem ID: 75486656
• Update Time: 2025-05-24

N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride

• Inchi： 1S/C13H20BNO2.ClH/c1-12(2)13(3,4)17-14(16-12)10-7-6-8-11(9-10)15-5;/h6-9,15H,1-5H3;1H
• InChI Key： TXWKDXZBDMPVFV-UHFFFAOYSA-N
• SMILES： N(C)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1.[H]Cl

Additional information on N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride

Comprehensive Overview of N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride (CAS 2377610-84-7)

N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride (CAS 2377610-84-7) is a boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound belongs to the class of arylboronates, which are widely used in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate for researchers and industries.

The growing interest in boron-containing compounds stems from their versatility in drug discovery and catalysis. With the rise of targeted drug delivery and precision medicine, compounds like N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride are gaining attention for their potential in proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT). These applications align with current trends in personalized therapeutics and cancer research, addressing frequent search queries such as "boron in medicine" or "arylboronates in drug development."

From a structural perspective, the aniline backbone of this compound allows for further functionalization, enabling the creation of diverse derivatives. The hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. Researchers often explore its role in bioconjugation and fluorescent labeling, as boronic acids can form stable complexes with diols and other functional groups. This property is particularly relevant in glycobiology and diagnostic imaging, areas frequently searched in academic and industrial contexts.

In material science, CAS 2377610-84-7 contributes to the development of organic electronic materials and polymeric sensors. Its ability to participate in polymerization reactions and form coordination polymers makes it a candidate for conductive films and chemosensors. These applications resonate with trending topics like "smart materials" and "sustainable electronics," which dominate search engine queries in the materials science community.

Quality control and synthesis optimization of N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride are critical for reproducibility. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify purity, addressing common concerns like "how to characterize boron compounds" or "purity standards for arylboronates." The compound’s stability under various conditions is also a frequent subject of technical discussions, particularly in forums focused on reaction optimization.

As the demand for green chemistry solutions grows, the environmental profile of CAS 2377610-84-7 is under scrutiny. Researchers are investigating catalyst-free reactions and solvent-free systems to minimize waste generation during its use. This aligns with search trends around "sustainable synthesis" and "eco-friendly reagents," reflecting broader industrial shifts toward circular economy principles.

In summary, N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline hydrochloride (CAS 2377610-84-7) exemplifies the intersection of chemistry, medicine, and materials science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its relevance in cutting-edge research. By addressing high-interest topics like drug discovery, sustainable chemistry, and functional materials, this compound continues to inspire innovation across disciplines.